9-Methyltetrazolo[1,5-a]quinoxaline

• CAS No.: 61148-23-0
• Molecular Formula: C9H7N5
• Molecular Weight: 185.19 g/mol
• IUPAC Name: 9-methyltetrazolo[1,5-a]quinoxaline
• InChI: InChI=1S/C9H7N5/c1-6-3-2-4-7-9(6)14-8(5-10-7)11-12-13-14/h2-5H,1H3
• InChI Key: HSMPTUOTXUMVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=CC3=NN=NN32

Description

9-Methyltetrazolo[1,5-a]quinoxaline is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The crude 3-chloro-5-methylquinoxaline obtained in the step above was stirred for 3 hours at reflux temperature in 75 ml. of ethanol containing 1.8 g. of sodium azide and 20 ml. of 1N HCl. When the reaction mixture was cooled, the product precipitated as needles. Recrystallization of the product from ethanol produced highly purified 9-methyltetrazolo[1,5-a]quinoxaline, m.p. 166°-68° C. The product was identified by NMR analysis and by elemental microanalysis.______________________________________ Theoretical FoundC 58.37% 58.11%H 3.81 3.98N 37.82 37.60______________________________________

Synthesis routes and methods II

Procedure details

The crude 3-chloro-5-methylquinoxaline obtained in the step above was stirred for 3 hours at reflux temperature in 75 ml. of ethanol containing 1.8 g. of sodium azide and 20 ml. of 1N HCL. When the reaction mixture was cooled, the product precipitated as needles. Recrystallization of the product from ethanol produced highly purified 9-methyltetrazolo[1,5-a]quinoxaline, m.p. 166°-68°C. The product was identified by NMR analysis and elemental microanalysis.